Xtt tetrazolium
Xtt tetrazolium
Brand Name:
Vulcanchem
CAS No.:
117038-70-7
VCID:
VC20865478
InChI:
InChI=1S/C22H17N7O13S2/c1-41-17-8-15(28(31)32)19(43(35,36)37)10-13(17)26-24-21(22(30)23-12-6-4-3-5-7-12)25-27(26)14-11-20(44(38,39)40)16(29(33)34)9-18(14)42-2/h3-11H,1-2H3,(H2-,23,30,35,36,37,38,39,40)
SMILES:
COC1=CC(=C(C=C1N2N=C(N=[N+]2C3=CC(=C(C=C3OC)[N+](=O)[O-])S(=O)(=O)[O-])C(=O)NC4=CC=CC=C4)S(=O)(=O)O)[N+](=O)[O-]
Molecular Formula:
C22H17N7O13S2
Molecular Weight:
651.5 g/mol
Xtt tetrazolium
CAS No.: 117038-70-7
Cat. No.: VC20865478
Molecular Formula: C22H17N7O13S2
Molecular Weight: 651.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117038-70-7 |
|---|---|
| Molecular Formula | C22H17N7O13S2 |
| Molecular Weight | 651.5 g/mol |
| IUPAC Name | 4-methoxy-5-[3-(2-methoxy-4-nitro-5-sulfophenyl)-5-(phenylcarbamoyl)tetrazol-2-ium-2-yl]-2-nitrobenzenesulfonate |
| Standard InChI | InChI=1S/C22H17N7O13S2/c1-41-17-8-15(28(31)32)19(43(35,36)37)10-13(17)26-24-21(22(30)23-12-6-4-3-5-7-12)25-27(26)14-11-20(44(38,39)40)16(29(33)34)9-18(14)42-2/h3-11H,1-2H3,(H2-,23,30,35,36,37,38,39,40) |
| Standard InChI Key | CFBVWCHTNQHZLT-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1N2N=C(N=[N+]2C3=CC(=C(C=C3OC)[N+](=O)[O-])S(=O)(=O)[O-])C(=O)NC4=CC=CC=C4)S(=O)(=O)O)[N+](=O)[O-] |
| Canonical SMILES | COC1=CC(=C(C=C1N2N=C(N=[N+]2C3=CC(=C(C=C3OC)[N+](=O)[O-])S(=O)(=O)[O-])C(=O)NC4=CC=CC=C4)S(=O)(=O)O)[N+](=O)[O-] |
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